Cas no 2171604-80-9 (1-(2-amino-1,3-thiazol-5-yl)methylazetidine-2-carboxamide)

• Product Name: 1-(2-amino-1,3-thiazol-5-yl)methylazetidine-2-carboxamide
• CAS No: 2171604-80-9
• MF: C₈H₁₂N₄OS
• MW: 212.272079467773
• CID: 6023593
• PubChem ID: 165508370
• Update Time: 2025-06-08

1-(2-amino-1,3-thiazol-5-yl)methylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-1,3-thiazol-5-yl)methylazetidine-2-carboxamide
• EN300-1281654
• 2171604-80-9
• 1-[(2-amino-1,3-thiazol-5-yl)methyl]azetidine-2-carboxamide

• Inchi： 1S/C8H12N4OS/c9-7(13)6-1-2-12(6)4-5-3-11-8(10)14-5/h3,6H,1-2,4H2,(H2,9,13)(H2,10,11)
• InChI Key： QLNUCHSEUDVTHF-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1CN1CCC1C(N)=O

Computed Properties

• Exact Mass: 212.07318219g/mol
• Monoisotopic Mass: 212.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 114Ų

Additional information on 1-(2-amino-1,3-thiazol-5-yl)methylazetidine-2-carboxamide

Professional Introduction to Compound with CAS No. 2171604-80-9 and Product Name: 1-(2-amino-1,3-thiazol-5-yl)methylazetidine-2-carboxamide

Compound with the CAS number 2171604-80-9 and the product name 1-(2-amino-1,3-thiazol-5-yl)methylazetidine-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound incorporates a thiazole core, which is a well-documented pharmacophore in drug discovery, alongside an azetidine moiety, contributing to its distinct chemical profile.

The thiazole ring is particularly noteworthy in medicinal chemistry due to its presence in numerous bioactive molecules. Its ability to interact with biological targets makes it a valuable scaffold for developing new therapeutic agents. The 1-(2-amino-1,3-thiazol-5-yl)methylazetidine-2-carboxamide structure combines this favorable pharmacophore with an azetidine component, which is known for its role in enhancing binding affinity and selectivity. This combination suggests potential utility in the development of novel drugs targeting various diseases.

Recent research has highlighted the importance of heterocyclic compounds in drug development. The thiazole and azetidine moieties in this compound are particularly interesting because they can modulate biological pathways through multiple mechanisms. For instance, thiazole derivatives have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of an amino group in the 1-(2-amino-1,3-thiazol-5-yl)methylazetidine-2-carboxamide structure further enhances its reactivity, allowing for diverse chemical modifications that can fine-tune its biological activity.

In the context of current pharmaceutical research, this compound has been investigated for its potential as a lead molecule in the development of new therapeutic agents. Studies have demonstrated that derivatives of thiazole and azetidine can interact with enzymes and receptors involved in disease pathways. The specific arrangement of functional groups in 1-(2-amino-1,3-thiazol-5-yl)methylazetidine-2-carboxamide makes it a promising candidate for further exploration.

One of the key advantages of this compound is its structural flexibility, which allows for modifications that can optimize its pharmacokinetic properties. Researchers have explored various synthetic routes to modify the core structure while retaining the essential pharmacophoric elements. These modifications aim to improve solubility, bioavailability, and target specificity. The amino group in particular offers opportunities for prodrug design or covalent binding strategies, which can enhance drug efficacy.

The integration of computational methods and high-throughput screening has accelerated the discovery process for compounds like 1-(2-amino-1,3-thiazol-5-yl)methylazetidine-2-carboxamide. Molecular modeling studies have been instrumental in predicting binding interactions with biological targets, providing insights into how structural changes can influence activity. These computational approaches complement experimental efforts, enabling more efficient identification of lead compounds.

Moreover, the compound's potential as an intermediate in synthesizing more complex molecules has been recognized. Its versatile structure allows for further functionalization, making it a valuable building block in medicinal chemistry. The combination of a thiazole core and an azetidine ring provides a unique platform for designing molecules with tailored properties.

Recent advances in synthetic methodologies have also contributed to the growing interest in this compound. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled the efficient preparation of complex derivatives. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for biological activity.

The pharmacological profile of 1-(2-amino-1,3-thiazol-5-yl)methylazetidine-2-carboxamide is still under investigation, but preliminary studies suggest promising applications in several therapeutic areas. Its ability to modulate key biological pathways makes it a candidate for treating conditions such as inflammation, infection, and cancer. Further research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential.

In conclusion, compound with CAS No. 2171604-80-9 and product name 1-(2-amino-1,3-thiazol-5-yl)methylazetidine-2-carboxamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug discovery efforts. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds promise for addressing unmet medical needs.